4-(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-6-cyclopropylpyrimidine

• IUPAC Name: 6-tert-butyl-3-[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C21H27N7/c1-21(2,3)17-6-7-18-24-25-20(28(18)26-17)15-8-10-27(11-9-15)19-12-16(14-4-5-14)22-13-23-19/h6-7,12-15H,4-5,8-11H2,1-3H3
• InChI Key: BVOLIGDAVQTCON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN2C(=NN=C2C3CCN(CC3)C4=NC=NC(=C4)C5CC5)C=C1
• Molecular Formula: C21H27N7
• Molecular Weight: 377.5 g/mol

Description

The compound “4-(4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}piperidin-1-yl)-6-cyclopropylpyrimidine” is a complex organic molecule that contains several functional groups and rings. It includes a pyrimidine ring, a piperidine ring, a triazolo ring, and a pyridazine ring. The tert-butyl group is a common alkyl substituent in organic chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrimidine ring might be formed in one step, the piperidine ring in another, and the triazolo and pyridazine rings in yet another. The exact methods would depend on the specific reactions used and the desired configuration of the final product.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and orientation of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be quite varied, depending on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially participate in a wide range of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific molecular structure. For example, its solubility would depend on the polarity of its functional groups, its melting and boiling points would depend on the strength of the intermolecular forces present, and its reactivity would depend on the presence and arrangement of its functional groups.

Scientific Research Applications

Energetic Materials

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Heat-Resistant Explosives

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Primary Explosives

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Anticancer Agents

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Antimicrobial Agents

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Analgesic and Anti-Inflammatory Agents

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Enzyme Inhibitors

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Antitubercular Agents

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if it is highly reactive, it could pose a risk of fire or explosion. If it is toxic, it could pose a risk to health.

Future Directions

The future directions for research involving this compound would likely depend on its intended use. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, and testing its safety.